Cas no 881384-32-3 (Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate)

• Product Name: Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate
• CAS No: 881384-32-3
• MF: C₁₇H₁₆F₃N₃O₃S
• MW: 399.387453079224
• CID: 823727
• PubChem ID: 57659020
• Update Time: 2025-05-20

Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate
• 2-[4-(2-Trifluoromethylbenzoyl)piperazin-1-yl]thiazole-5-carboxylic acid methyl ester
• methyl 2-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]-1,3-thiazole-5-carboxylate
• SCHEMBL25348
• DTXSID20727449
• 881384-32-3
• A848205
• Methyl 2-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}-1,3-thiazole-5-carboxylate
• FT-0754486
• 2-[4-(2-(Trifluoromethyl)benzoyl)piperazin-1-yl]thiazole-5-carboxylic acid methyl ester
• DB-077196

• Inchi： 1S/C17H16F3N3O3S/c1-26-15(25)13-10-21-16(27-13)23-8-6-22(7-9-23)14(24)11-4-2-3-5-12(11)17(18,19)20/h2-5,10H,6-9H2,1H3
• InChI Key： YZDUEAVIQFBCSU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1N1CCN(C(C2C=CC=CC=2C(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 399.08644704g/mol
• Monoisotopic Mass: 399.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate

Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate: A Comprehensive Overview

Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate, with the CAS number 881384-32-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The molecule's structure incorporates a thiazole ring, a piperazine moiety, and a trifluoromethylbenzoyl group, making it a promising candidate for various therapeutic applications.

The synthesis of Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate involves a series of intricate chemical reactions, including coupling reactions and ring-forming processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring its availability for research and development purposes. The incorporation of the trifluoromethyl group enhances the compound's stability and bioavailability, making it a valuable asset in drug design.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological properties, this compound has also been explored for its potential in diagnostic applications. A study conducted by researchers at the University of California revealed that the thiazole moiety in the molecule can serve as a fluorescent probe for detecting specific biomarkers in vitro. This dual functionality further enhances its versatility in biomedical research.

The environmental impact of Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate has also been a topic of recent interest. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for ensuring sustainable drug development practices.

In conclusion, Methyl 2-(4-(2-(trifluoromethyl)benzoyl)piperazin-1-yl)thiazole-5-carboxylate (CAS No: 881384-32-3) represents a multifaceted molecule with significant potential in both therapeutic and diagnostic applications. Its unique structure, coupled with its promising biological activity and environmental compatibility, positions it as a key player in future advancements in medicinal chemistry.